2,4-Dinitrotoluene-13C6

Specification

• Molecular Formula: C¹³C₆H₆N₂O₄
• Molecular Weight: 188.09

Introduction

Chemical Structure and Properties

2,4-Dinitrotoluene-13C6 is characterized by its molecular formula C13C6H6N2O4, where the six carbons in the benzene ring are 13C isotopes rather than the standard 12C isotopes. This structural feature creates a molecular weight of 188.09, compared to 182.14 for the non-labeled compound.

Physical and Chemical Properties

The compound presents as a white to off-white solid with high purity standards typically ranging from 95-98%. Its physical characteristics and chemical properties are summarized in Table 1.

Parameter	Description
Molecular Formula	C13C6H6N2O4
Molecular Weight	188.09
Physical Appearance	White to Off-White Solid
Purity	98% (typical commercial grade)
Solubility	Soluble in chloroform, dichloromethane, DMSO
Storage Conditions	2-8°C, protected from air and light
Parent Compound CAS	121-14-2

Table 1: Physical and chemical properties of 2,4-Dinitrotoluene-13C6

Nomenclature and Synonyms

The compound is known by several synonyms in scientific literature and commercial catalogs, reflecting its chemical structure and applications:

Synonym
1-Methyl-2,4-dinitrobenzene-13C6
2,4-DNT-13C6
4-Methyl-1,3-dinitrobenzene-13C6
6-Methyl-1,3-dinitrobenzene-13C6
NSC 7194-13C6

Table 2: Common synonyms for 2,4-Dinitrotoluene-13C6

Applications in Analytical Chemistry

2,4-Dinitrotoluene-13C6 serves crucial roles in analytical chemistry, particularly in environmental monitoring, forensic analysis, and metabolomic studies. Its primary application is as an isotope-labeled internal standard for mass spectrometry techniques.

Internal Standard Applications

As an internal standard, 2,4-Dinitrotoluene-13C6 provides superior analytical performance compared to non-labeled standards. The compound functions as a metabolite marker of TNT (2,4,6-trinitrotoluene), making it valuable for environmental monitoring of explosive residues and in studies of explosive biodegradation.

Internal standards are essential in quantitative analysis to compensate for variations in sample preparation and instrumental response. When a known quantity of the isotope-labeled standard is added to a sample prior to processing, the ratio between the labeled and unlabeled compounds remains constant throughout the analytical procedure, enabling accurate quantification despite potential losses during extraction, clean-up, or analysis.

Advantages of 13C-Labeled Standards

The 13C labeling provides significant advantages over deuterium (2H) labeling in mass spectrometric applications. Carbon-13 labeling results in exceptional isotope stability throughout all stages of analytical workflows, including extraction, derivatization, chromatographic separation, and mass spectrometric analysis.

Key advantages include:

• Co-elution with corresponding unlabeled analytes during chromatographic separation

• Superior correction for matrix effects and ion suppression

• Absence of isotope scrambling or loss during ionization and collision-induced dissociation

• Flexibility in sample preparation methods without compromising analytical performance

These properties make 2,4-Dinitrotoluene-13C6 particularly valuable in isotope dilution GC/MS methods, such as EPA Method 1625B for semivolatile organic compounds analysis.

Research Applications

2,4-Dinitrotoluene-13C6 has been utilized in numerous research studies, particularly in environmental science, toxicology, and analytical method development.

The compound serves as a critical reference standard in studies examining the environmental fate, transport, and biodegradation of explosive compounds. Several notable studies have employed this isotope-labeled standard:

• Eriksson et al. (2001) investigated environmental quality parameters using 2,4-Dinitrotoluene-13C6 as a tracer compound.

• Johnson et al. (2005) conducted toxicological studies utilizing the isotope-labeled compound to track metabolic pathways and transformation products.

• Suski et al. (2008) employed the compound in environmental toxicology and chemistry research to examine fate and transport mechanisms.

In a seminal study by Schroer et al., researchers examined the biotransformation of the structurally similar compound 2,4-dinitroanisole by a fungal Penicillium species. The study identified thirteen novel transformation products and established metabolic pathways involving nitroreduction, demethylation, acetylation, hydroxylation, malonylation, and sulfation. Similar methodologies using isotope-labeled standards like 2,4-Dinitrotoluene-13C6 are essential for tracking these complex biotransformation processes.

Analytical Method Development

The compound is also utilized in the development and validation of analytical methods for environmental and forensic applications. EPA Method 537, which employs isotope dilution techniques, incorporates labeled standards similar to 2,4-Dinitrotoluene-13C6 for the accurate determination of organic compounds in environmental samples.

Additionally, it appears in standard mixtures for priority pollutant analysis, such as those used in EPA Method 1653A for determining pollutants in pulp and paper industry wastewater.

Comparative Analysis with Non-Labeled 2,4-Dinitrotoluene

While 2,4-Dinitrotoluene-13C6 shares chemical properties with its non-labeled counterpart, important distinctions exist, particularly in mass spectrometric behavior and applications.

Physical and Chemical Property Comparison

Table 3 presents a comparison of key properties between the isotope-labeled and non-labeled compounds:

Property	2,4-Dinitrotoluene	2,4-Dinitrotoluene-13C6
Molecular Formula	C7H6N2O4	C13C6H6N2O4
Molecular Weight	182.14 g/mol	188.09 g/mol
Physical Appearance	Yellow solid	White to Off-White Solid
Melting Point	71°C	Not specifically reported
Water Solubility	270 mg/L at 22°C	Not specifically reported

Table 3: Comparison of properties between 2,4-Dinitrotoluene and its 13C6-labeled variant

Toxicity and Hazard Considerations

The non-labeled 2,4-Dinitrotoluene exhibits significant toxicological concerns:

• Toxic if swallowed, in contact with skin, or inhaled

• Suspected of causing genetic defects

• Classified as a potential carcinogen

• Suspected reproductive toxicant

• May cause organ damage through prolonged or repeated exposure

While the isotope-labeled compound would theoretically share similar toxicological properties, its use is primarily in analytical settings at trace concentrations, significantly reducing exposure risks. Nevertheless, appropriate laboratory safety precautions should be maintained when handling the compound.